Cas no 871217-45-7 (3-methyl-5-(methylamino)-1,2-thiazole-4-carboxylic acid)

3-Methyl-5-(methylamino)-1,2-thiazole-4-carboxylic acid is a heterocyclic compound featuring a thiazole core functionalized with a carboxylic acid group and methylamino substituent. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The presence of both carboxylic acid and amino groups enhances its reactivity, enabling derivatization for the development of bioactive molecules. Its well-defined molecular framework ensures consistent performance in coupling reactions and heterocyclic synthesis. The compound’s stability under standard conditions and compatibility with common solvents further support its utility in laboratory-scale and industrial processes. Suitable for controlled functionalization, it serves as a valuable building block in medicinal chemistry and material science.
3-methyl-5-(methylamino)-1,2-thiazole-4-carboxylic acid structure
871217-45-7 structure
Product Name:3-methyl-5-(methylamino)-1,2-thiazole-4-carboxylic acid
CAS No:871217-45-7
MF:C6H8N2O2S
MW:172.204919815063
MDL:MFCD07348567
CID:3108623
PubChem ID:7131140
Update Time:2025-05-21

3-methyl-5-(methylamino)-1,2-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-5-(methylamino)isothiazole-4-carboxylic acid
    • G58309
    • 871217-45-7
    • 3-methyl-5-(methylamino)-1,2-thiazole-4-carboxylic acid
    • EN300-14818
    • SCHEMBL3574484
    • CS-0234836
    • WJB21745
    • Z104511154
    • AKOS000123363
    • MFCD07348567
    • 3-methyl-5-(methylamino)-1,2-thiazole-4-carboxylicacid
    • MDL: MFCD07348567
    • Inchi: 1S/C6H8N2O2S/c1-3-4(6(9)10)5(7-2)11-8-3/h7H,1-2H3,(H,9,10)
    • InChI Key: CWFUERSVWFQTQD-UHFFFAOYSA-N
    • SMILES: S1C(=C(C(=O)O)C(C)=N1)NC

Computed Properties

  • Exact Mass: 172.03064868Da
  • Monoisotopic Mass: 172.03064868Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 90.5Ų

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